Cas no 929977-48-0 (N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide)

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide is a specialized organic compound featuring a chloro-hydroxy-methoxyphenyl core linked to a cyanoacrylamide moiety. Its unique structure, combining electron-withdrawing and donating groups, makes it a valuable intermediate in synthetic chemistry, particularly for designing biologically active molecules. The presence of the chloro and hydroxy groups enhances reactivity, enabling selective modifications, while the methoxy substituent contributes to stability. The cyanoacrylamide functionality offers versatility in nucleophilic addition reactions, facilitating applications in pharmaceutical and agrochemical research. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets through multiple binding sites.

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide structure

929977-48-0 structure

Product Name:N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide

CAS No:929977-48-0

MF:C₁₅H₁₇ClN₂O₃

MW:308.760082960129

CID:6327700

PubChem ID:2688894

Update Time:2025-05-30

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- EN300-26580156
- Z44350585
- (Z)-N-Butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
- 929977-48-0
- N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
- Inchi： 1S/C15H17ClN2O3/c1-3-4-5-18-15(20)11(9-17)6-10-7-12(16)14(19)13(8-10)21-2/h6-8,19H,3-5H2,1-2H3,(H,18,20)/b11-6-
- InChI Key： FMTKGPYFHDESEL-WDZFZDKYSA-N
- SMILES： ClC1C(=C(C=C(C=1)/C=C(/C#N)\C(NCCCC)=O)OC)O

Computed Properties

Exact Mass: 308.0927701g/mol
Monoisotopic Mass: 308.0927701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 82.4Å²

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580156-0.05g		929977-48-0	90%	0.05g	$246.0	2023-09-14

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide Related Literature

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Additional information on N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide

Comprehensive Overview of N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide (CAS No. 929977-48-0)

N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide, identified by its CAS No. 929977-48-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of functional groups such as chloro, hydroxy, and methoxy substituents on the phenyl ring enhances its reactivity and potential biological activity.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for innovative solutions in drug discovery and crop protection. Researchers are particularly interested in compounds like N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide due to their potential as enzyme inhibitors or signaling modulators. The compound's cyano group and conjugated double bond system make it a promising candidate for further exploration in targeted therapies.

The synthesis of CAS No. 929977-48-0 involves multi-step organic reactions, including Knoevenagel condensation and amide coupling, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile have been characterized to facilitate its use in various formulations. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles to minimize environmental impact.

From a commercial perspective, N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide is often discussed in the context of intellectual property and patent landscapes. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to academic and industrial clients. Its price per gram and purity specifications are critical factors for procurement decisions.

In the realm of computational chemistry, CAS No. 929977-48-0 has been subjected to molecular docking studies to predict its interactions with biological targets. These in silico analyses are invaluable for accelerating the drug development process. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are widely referenced for quality control and structural verification.

As the scientific community continues to explore structure-activity relationships (SAR), N-butyl-3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide remains a compound of interest. Its potential applications in neurodegenerative disease research and antimicrobial agents are particularly noteworthy. Future studies may focus on its toxicological profile and scalable production methods to meet industrial demands.